Cas no 1893408-11-1 (tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• CAS No: 1893408-11-1
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• MDL: MFCD31642594
• CID: 4631027
• PubChem ID: 86332241
• Update Time: 2025-05-21

tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• 1-BOC-3,3-DIFLUORO-4-HYDROXYPIPERIDINE
• 1-Boc-3,3-difluoropiperidin-4-ol
• 1-PIPERIDINECARBOXYLIC ACID, 3,3-DIFLUORO-4-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
• (R)-tert-Butyl 3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• (S)-tert-butyl 3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• AMY14707
• PB16624
• AK102234
• SY0978
• tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• (S)-3,3-Difluoro-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• 1893408-11-1
• MFCD31642594
• (4S)-1-Boc-3,3-Difluoro-4-Hydroxypiperidine
• (S)-1-Boc-3,3-difluoro-4-hydroxypiperidine
• P21033
• CS-0181070
• (S)-tert-butyl3,3-difluoro-4-hydroxypiperidine-1-carboxylate
• AS-78805
• SCHEMBL17630844

• MDL： MFCD31642594
• Inchi： 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-5-4-7(14)10(11,12)6-13/h7,14H,4-6H2,1-3H3
• InChI Key： GISYXRBCSOIMTM-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CCC1O)F

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate (CAS No. 1893408-11-1)

Tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its CAS number 1893408-11-1, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate incorporates several key features that make it particularly interesting from a chemical and biological perspective. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. Additionally, the (4S) configuration indicates a specific stereochemical arrangement that is crucial for its biological activity. The incorporation of fluorine atoms at the 3-position further enhances the compound's electronic properties, potentially affecting its binding affinity and metabolic pathways.

In recent years, there has been growing interest in the development of chiral piperidine derivatives due to their widespread presence in biologically active molecules. Piperidines are common motifs in many drugs, including antipsychotics, antivirals, and anti-inflammatory agents. The specific stereochemistry of (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate makes it a valuable building block for designing new pharmacological agents with improved efficacy and reduced side effects.

The hydroxyl group at the 4-position of the piperidine ring introduces polarity to the molecule, which can enhance its interaction with polar biological targets. This feature is particularly important in drug design, as it can improve binding affinity and pharmacokinetic properties. The combination of these structural elements—steric hindrance from the tert-butyl group, the specific stereochemistry of the (4S) configuration, and the presence of fluorine and hydroxyl substituents—makes this compound a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the potential of fluorinated piperidine derivatives in various therapeutic areas. Fluorine atoms are known to modulate drug properties such as lipophilicity, metabolic stability, and binding affinity. For instance, studies have shown that fluorinated compounds can exhibit enhanced binding to biological targets due to changes in electronic distribution and steric effects. The compound tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate leverages these properties to potentially develop into a novel therapeutic agent.

In addition to its structural features, the synthesis of tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate presents unique challenges that have driven innovation in synthetic chemistry. The synthesis requires precise control over stereochemistry and regioselectivity to ensure the correct configuration and substitution pattern. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that are essential for developing new pharmaceuticals.

The potential applications of tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate extend across multiple therapeutic areas. Its unique structural features suggest potential utility in drug discovery for neurological disorders, infectious diseases, and inflammatory conditions. For example, piperidine derivatives have been explored as candidates for treating neurological disorders due to their ability to interact with central nervous system receptors. The specific stereochemistry and functional groups present in this compound may enhance its efficacy and selectivity in targeting these receptors.

Ongoing research is focused on evaluating the pharmacological properties of tert-butyl (4S)-3,3-difluoro-4-hydroxypiperidine-1-carboxylate. In vitro studies have begun to explore its interactions with various biological targets, including enzymes and receptors relevant to human health. Preliminary findings suggest that this compound exhibits promising bioactivity in preliminary assays, indicating its potential as a lead molecule for further development. Additionally, computational modeling techniques are being utilized to predict how this compound might interact with biological targets at the molecular level.

The development of new drugs is a complex process that involves extensive characterization of chemical properties, pharmacological activity, safety profiles, and potential side effects. As such，tert-butyl (4S)-3，3-difluoro-4-hydroxypiperidine-1-carboxylate, while showing promise，will require rigorous testing before it can be considered for clinical use。This includes detailed studies on its pharmacokinetics，toxicology，and interactions with other drugs。The insights gained from these studies will be crucial for optimizing its therapeutic potential and ensuring its safety for patients.

In conclusion，tert-butyl (4S)-3，3-difluoro-4-hydroxypiperidine-1-carboxylate(CAS No．1893408－11－1) represents an exciting advancement in pharmaceutical chemistry。Its unique structural features，including the presence of stereogenic centers，fluorine atoms，and functional groups like hydroxyl，make it a versatile building block for drug discovery。The ongoing research into its pharmacological properties holds promise for developing novel therapeutics across various medical conditions。As synthetic methodologies continue to evolve，the accessibility of such specialized compounds will likely increase，further driving innovation in drug development。